BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 4-
Hydrazinobenzenesulfonic Acid: Nomenclature,
Properties, and Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Hydrazinobenzenesulfonic acid

Cat. No.: B3030016

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydrazinobenzenesulfonic acid is a versatile aromatic organic compound characterized by
the presence of both a hydrazine and a sulfonic acid functional group attached to a benzene
ring. This unique structure imparts a range of chemical properties that make it a valuable
intermediate and reagent in various scientific and industrial applications, from the synthesis of
dyes and pharmaceuticals to its use in analytical chemistry and materials science. This
technical guide provides an in-depth overview of its nomenclature, chemical and physical
properties, key applications, and synthetic methodologies, offering a critical resource for
professionals in research and development.

Nomenclature and Identification: A Comprehensive
List of Synonyms and Alternative Names

Accurate identification of chemical compounds is paramount in scientific research and
development. 4-Hydrazinobenzenesulfonic acid is known by a multitude of synonyms and
alternative names across different chemical databases, suppliers, and publications.
Understanding this varied nomenclature is crucial for effective literature searching and material
sourcing.
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The most widely recognized name is 4-hydrazinobenzenesulfonic acid. Its IUPAC name is 4-
hydrazinylbenzenesulfonic acid[1][2]. The compound is also frequently referred to by names
that reflect the substitution pattern on the benzene ring, such as p-Hydrazinobenzenesulfonic
acid[1][3][4][5] and Phenylhydrazine-4-sulfonic acid[1][4][5][6].

A comprehensive list of its synonyms and identifiers is provided in the table below for easy
reference.
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Type of Identifier Identifier Source(s)
CAS Number 98-71-5 [LI[2]03][4116]
4-hydrazinylbenzenesulfonic
IUPAC Name _ [11[2]
acid
Molecular Formula C6H8N203S [L112][31[6][7]
Molecular Weight 188.21 g/mol [1107]

Common Synonyms

Phenylhydrazine-4-sulfonic
acid, p-
Hydrazinobenzenesulfonic
acid, 4-Sulfophenylhydrazine,
p-Sulfophenylhydrazine,
Phenylhydrazine-p-sulfonic

acid

(11311415106l 8]Le]

Other Names

Benzenesulfonic acid, 4-
hydrazino-, 4-
Hydrazinylbenzenesulfonic
acid, 4-Hydrazinobenzene-1-
sulfonic acid, p-
Hydrazinophenylsulfonic acid,

Sulfanilic acid, N-amino-

[1]6]1€]

Trade/Supplier Names

Ai3-09050, NSC 1608

[LIfe][81elL0]

EINECS Number 202-694-2 [1][6]

PubChem CID 66825 [1][6]

nChl K IOMZCWUHFGMSEJ- o

n ey UHEEFAGYSAN [1][2]6][71[10][11]
C1=CC(=CC=C1NN)S(=0)

SMILES [L]1[2][6]1[7]

(=O)O

The compound also exists in a hydrated form, most commonly as a hemihydrate.
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Type of Identifier Identifier Source(s)
4-Hydrazinobenzenesulfonic

Name _ _ [12][13]
acid hemihydrate

CAS Number 854689-07-9 [12][13][14][15]

Molecular Formula C12H18N407S2 [12]
4-hydrazinylbenzenesulfonic

Synonyms acid;hydrate, Phenylhydrazine-  [12][13]

4-sulfonic acid hemihydrate

Physicochemical Properties

The physical and chemical properties of 4-hydrazinobenzenesulfonic acid are summarized in

the table below. These properties are essential for designing experiments, understanding its

reactivity, and ensuring safe handling and storage.

Property Value Source(s)
White to off-white or light
Appearance _ [51[6][10]
yellow crystalline powder
] ] Approximately 285-286 °C
Melting Point [51[9][10]
(decomposes)
Soluble in boiling water;
B sparingly soluble in cold water;
Solubility ] ] [6][10][16]
slightly soluble in alcohol and
ether.
N Stable under normal
Stability [6]
temperatures and pressures.
o Hygroscopic; should be stored
Hygroscopicity [51[6][10]

under an inert atmosphere.

Chemical Structure
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The chemical structure of 4-hydrazinobenzenesulfonic acid is fundamental to its reactivity.
The presence of the electron-donating hydrazine group (-NHNH2) and the electron-withdrawing
sulfonic acid group (-SO3H) at para positions on the benzene ring influences its chemical
behavior.

Figure 1: Chemical structure of 4-hydrazinobenzenesulfonic acid.

Key Applications in Research and Industry

The bifunctional nature of 4-hydrazinobenzenesulfonic acid makes it a valuable building
block and reagent in several fields.

Dye Synthesis

A primary application of this compound is as an intermediate in the manufacturing of acid dyes
and azo dyes.[17] The hydrazine group can be diazotized and then coupled with various
aromatic compounds to produce a wide range of colors. Its sulfonic acid group enhances the
water solubility of the resulting dyes, which is a critical property for their application in the textile
industry.

Pharmaceutical Synthesis

In the pharmaceutical industry, 4-hydrazinobenzenesulfonic acid serves as a reagent in the
synthesis of various active pharmaceutical ingredients (APIs).[17] It is notably used in the
production of antitubercular agents and some anticancer drugs.[17] Its derivatives are also
investigated for their potential as inhibitors of viral replication, such as for the coxsackievirus
B3.[6][10] Furthermore, related compounds like 4-sulfonamidophenyl hydrazines are crucial
intermediates in the synthesis of COX-2 inhibitors, a class of non-steroidal anti-inflammatory
drugs (NSAIDs).[18]

Analytical Chemistry

The reactive nature of the hydrazine group makes it a useful reagent in analytical chemistry. It
is employed for the determination of trace components in mixtures, including the detection of
nitrites and nitrates.[6][10][17]

Water Treatment
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As a reducing agent, 4-hydrazinobenzenesulfonic acid can be used in water treatment
processes.[6][17] It acts as an oxygen scavenger and can aid in the removal of heavy metal
contaminants from water sources.[6][17]

Materials Science

Recent research has explored the use of 4-hydrazinobenzenesulfonic acid as both a
reducing agent and a functionalizing agent in the synthesis of novel materials. For example, it
has been used to reduce graphene oxide to produce hydrophilic graphene with enhanced
stability and antioxidant properties.[19] The sulfonic acid groups impart hydrophilicity and
dispersibility to the graphene sheets.[19]

Synthesis of 4-Hydrazinobenzenesulfonic Acid

The synthesis of 4-hydrazinobenzenesulfonic acid typically involves a multi-step process
starting from sulfanilic acid or a related compound. A common synthetic route is the
diazotization of sulfanilic acid, followed by reduction of the resulting diazonium salt.[20][21]

A general workflow for the synthesis is outlined below:

Step 1: Diazotization Step 2: Reduction Step 3: Hydrolysis & Isolation

Sulfanilic Acid [gEeE] Diazotization with Sodium Nitrite & Acid S 4-Sulfobenzene-1-diazonium Salt geEg Reduction with Sodium Sulfite/Bisulfite S 2-(4-sulfophenyl)hydrazine-1-sulfonic aci

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of 4-hydrazinobenzenesulfonic acid.

Detailed Experimental Protocol (lllustrative)

The following is an illustrative protocol based on established synthetic methods[20]:
» Diazotization of Sulfanilic Acid:

o Dissolve sulfanilic acid in an aqueous solution of sodium carbonate.
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o Cool the solution and add concentrated sulfuric acid.

o Add a solution of sodium nitrite dropwise while maintaining a low temperature (e.g., 0-5
°C) to form the 4-sulfobenzene-1-diazonium sulfate, which precipitates as fine crystals.

o Filter the diazonium salt.

e Reduction of the Diazonium Salt:
o Prepare a solution of sodium bisulfite and adjust the pH with sodium hydroxide.

o Add the filtered diazonium salt to the bisulfite solution while controlling the temperature.
This converts the diazonium salt to 2-(4-sulfophenyl)hydrazine-1-sulfonic acid.

e Hydrolysis and Isolation:
o Heat the solution containing the intermediate to boiling.
o Add hydrochloric acid to the boiling solution to hydrolyze the intermediate.
o Cool the solution to allow the 4-hydrazinobenzenesulfonic acid to crystallize.

o Filter the product and wash with a small amount of cold water.

Safety and Handling

4-Hydrazinobenzenesulfonic acid is harmful if swallowed and can cause skin and serious
eye irritation.[1][9][22] It may also cause respiratory irritation.[9][22] Therefore, appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated area or a fume
hood. It is also noted to be hygroscopic and should be stored in a cool, dry place under an inert
atmosphere.[5][6][10]

Conclusion

4-Hydrazinobenzenesulfonic acid is a chemical compound with a rich and diverse range of
applications, underpinned by its unique bifunctional structure. Its importance as an intermediate
in the synthesis of dyes and pharmaceuticals is well-established, and its utility in analytical
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chemistry, water treatment, and emerging materials science applications continues to be
explored. A thorough understanding of its nomenclature, properties, and synthetic routes is
essential for scientists and researchers working with this versatile molecule. This guide
provides a foundational resource to support further innovation and application of 4-
hydrazinobenzenesulfonic acid in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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